1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione

• IUPAC Name: 1-(2-phenylethyl)-3-(4-pyridin-2-ylpiperazin-1-yl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C21H24N4O2/c26-20-16-18(21(27)25(20)11-9-17-6-2-1-3-7-17)23-12-14-24(15-13-23)19-8-4-5-10-22-19/h1-8,10,18H,9,11-16H2
• InChI Key: UIKSUIRNNYEMCM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2CC(=O)N(C2=O)CCC3=CC=CC=C3)C4=CC=CC=N4
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol

Description

1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione, also known as PEPAP, is a chemical compound that belongs to the family of pyrrolidinedione derivatives. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurological disorders, and inflammation.

Mechanism of Action

The exact mechanism of action of 1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione is not fully understood. However, it is believed to act on multiple targets in the body, including receptors, enzymes, and ion channels. 1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione has been reported to interact with dopamine and serotonin receptors, which are involved in the regulation of mood, behavior, and cognition. It has also been shown to inhibit the activity of enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the production of pro-inflammatory mediators. Additionally, 1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione has been reported to modulate the activity of ion channels, such as NMDA receptors, which are involved in the regulation of neuronal excitability and synaptic plasticity.
Biochemical and Physiological Effects:
1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione has been reported to exhibit a range of biochemical and physiological effects in the body. It has been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase, which protect the body against oxidative stress. Additionally, 1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione has been reported to reduce the levels of pro-inflammatory cytokines and chemokines, such as TNF-α and IL-6, which are involved in the development of inflammatory diseases. Moreover, 1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione has been shown to improve cognitive function, reduce anxiety-like behavior, and alleviate pain in animal models.

Advantages and Limitations for Lab Experiments

1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione has several advantages for lab experiments. It is a stable and easily synthesized compound that can be used in various in vitro and in vivo assays. Additionally, 1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione has been reported to exhibit low toxicity and high selectivity towards its targets. However, there are also some limitations to using 1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione in lab experiments. For instance, the exact mechanism of action of 1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione is not fully understood, which makes it difficult to design experiments that target specific pathways. Moreover, 1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione has poor solubility in water, which can limit its bioavailability and efficacy in some assays.

Future Directions

There are several future directions for research on 1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione. One direction is to investigate its potential therapeutic applications in other diseases, such as Alzheimer's disease, multiple sclerosis, and diabetes. Another direction is to explore its mechanism of action in more detail, using advanced techniques such as proteomics and metabolomics. Additionally, future research could focus on developing new analogs of 1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione with improved pharmacological properties, such as increased solubility and selectivity. Overall, 1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione represents a promising compound for future research in various fields of biomedical science.

Synthesis Methods

1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione can be synthesized by reacting 2,5-pyrrolidinedione with 2-phenylethylamine and 2-pyridinylpiperazine in the presence of a catalyst. The reaction proceeds through a series of steps involving the formation of an imine intermediate, which is subsequently reduced to yield 1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione. The purity and yield of the final product can be improved by using different solvents, temperature, and reaction time.

Scientific Research Applications

1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione has been extensively studied for its potential therapeutic applications in various diseases. It has been reported to exhibit anticancer, antipsychotic, anti-inflammatory, and neuroprotective activities. In cancer research, 1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione has been shown to inhibit the proliferation and migration of cancer cells by inducing cell cycle arrest and apoptosis. In neurological disorders, 1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione has been reported to modulate the activity of neurotransmitters, such as dopamine and serotonin, and improve cognitive function. In inflammation research, 1-(2-phenylethyl)-3-[4-(2-pyridinyl)-1-piperazinyl]-2,5-pyrrolidinedione has been shown to reduce the production of pro-inflammatory cytokines and chemokines, and alleviate the symptoms of inflammatory diseases.